Cas no 1985-81-5 (1,4,7-Heptanetriamine)

• Product Name: 1,4,7-Heptanetriamine
• CAS No: 1985-81-5
• MF: C₇H₁₉N₃
• MW: 145.245861291885
• CID: 164534
• PubChem ID: 164909
• Update Time: 2025-04-19

1,4,7-Heptanetriamine Chemical and Physical Properties

Names and Identifiers

• 1,4,7-Heptanetriamine
• 1,4,7-triaminoheptane
• heptane-1,4,7-triamine
• 1985-81-5
• SCHEMBL238918
• 1-(3-aminopropyl)butane-1,4-diamine
• AKOS006365520
• DTXSID30173599

• Inchi： 1S/C7H19N3/c8-5-1-3-7(10)4-2-6-9/h7H,1-6,8-10H2
• InChI Key： GDRJDUSGGPSMEI-UHFFFAOYSA-N
• SMILES： NC(CCCN)CCCN

Computed Properties

• Exact Mass: 145.15807
• Monoisotopic Mass: 145.158
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 6
• Complexity: 57.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 78.1Ų

Experimental Properties

• Density: 0.934
• Boiling Point: 305.4°Cat760mmHg
• Flash Point: 153.9°C
• PSA: 78.06